Cas no 240115-55-3 (2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)-)

• Product Name: 2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)-
• CAS No: 240115-55-3
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 254192
• PubChem ID: 56971967
• Update Time: 2025-04-19

2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)-
• 2H-1,2-THIAZINE-2-ACETIC ACID, 3,6-DIHYDRO-ALPHA-METHYL-, METHYL ESTER, 1,1-DIOXIDE, (ALPHAS)
• 2H-1,2-THIAZINE-2-ACETIC ACID, 3,6-DIHYDRO-α-METHYL-, METHYL ESTER, 1,1-DIOXIDE, (ALPHAS)
• (S)-Methyl 2-(1,1-dioxido-3,6-dihydro-2H-1,2-thiazin-2-yl)propanoate
• 2H-1,2-Thiazine-2-aceticacid,3,6-dihydro-a-methyl-,methyl ester,1,1-dioxide,(as)-
• 240115-55-3
• methyl (2S)-2-(1,1-dioxo-3,6-dihydrothiazin-2-yl)propanoate

• Inchi： 1S/C8H13NO4S/c1-7(8(10)13-2)9-5-3-4-6-14(9,11)12/h3-4,7H,5-6H2,1-2H3/t7-/m0/s1
• InChI Key： BNQMOEMKYOBYOZ-ZETCQYMHSA-N
• SMILES： S1(CC=CCN1[C@H](C(=O)OC)C)(=O)=O

Computed Properties

• Exact Mass: 219.05700
• Monoisotopic Mass: 219.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 328.7±52.0 °C(Predicted)
• PSA: 72.06000
• LogP: 0.76820